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Compound of Interest

Compound Name: Avibactam Sodium

Cat. No.: B1665336 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on adjusting pH for optimal Avibactam Sodium
activity in vitro.

Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for the in vitro activity of Avibactam Sodium?

A1: While a definitive optimal pH for Avibactam Sodium's standalone activity has not been

explicitly defined in the literature, experimental evidence suggests that a neutral to slightly

acidic pH range is advisable for in vitro testing. Standard susceptibility testing protocols for

ceftazidime-avibactam recommend a pH of 7.2 to 7.4 for the testing medium. This range

provides a balance between the stability of avibactam and the physiological conditions relevant

to bacterial infections.

Q2: How does pH affect the stability of Avibactam Sodium in solution?

A2: Avibactam Sodium is susceptible to pH-dependent degradation. It is more stable in acidic

to neutral solutions. As the pH increases (becomes more alkaline), the rate of hydrolysis of

avibactam increases, leading to a shorter half-life. Therefore, for prolonged experiments,

maintaining a pH at or slightly below neutral is recommended to ensure the integrity of the

compound.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1665336?utm_src=pdf-interest
https://www.benchchem.com/product/b1665336?utm_src=pdf-body
https://www.benchchem.com/product/b1665336?utm_src=pdf-body
https://www.benchchem.com/product/b1665336?utm_src=pdf-body
https://www.benchchem.com/product/b1665336?utm_src=pdf-body
https://www.benchchem.com/product/b1665336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: Can the pH of the culture medium influence the Minimum Inhibitory Concentration (MIC)

results for Avibactam in combination with a β-lactam?

A3: Yes, the pH of the culture medium can significantly impact the MIC values of β-

lactam/avibactam combinations. In studies with ceftazidime-avibactam, an acidic pH (5.0 or

6.0) was shown to increase the MIC for Enterobacteriaceae by 4- to 16-fold. Conversely, for

Pseudomonas aeruginosa, the MIC decreased by 4-fold at an acidic pH.[1] This effect is

thought to be related to the intrinsic activity of the β-lactam partner at different pH values.[1]

Q4: I am observing lower than expected activity of Avibactam in my in vitro assay. Could pH be

a contributing factor?

A4: Yes, an inappropriate pH is a potential cause for reduced Avibactam activity. If the pH of

your medium is too high (alkaline), Avibactam may be degrading over the course of your

experiment. Conversely, a very low (acidic) pH might affect the activity of the partner β-lactam

or the bacterial physiology, leading to altered susceptibility. It is crucial to measure and adjust

the pH of your test medium to the recommended range of 7.2-7.4.

Q5: What is the recommended procedure for adjusting the pH of my in vitro test medium?

A5: A detailed protocol for adjusting the pH of microbiological growth media is provided in the

"Experimental Protocols" section of this guide. The general principle involves the careful

addition of sterile dilute acid (e.g., HCl) or base (e.g., NaOH) to the medium while monitoring

the pH with a calibrated pH meter.
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Issue Possible Cause Recommended Action

Inconsistent MIC results

across experiments.

Variation in the final pH of the

prepared culture medium.

Strictly adhere to the protocol

for pH measurement and

adjustment for each batch of

medium. Ensure the pH meter

is calibrated daily.

Loss of Avibactam activity

during long incubation periods.

Degradation of Avibactam due

to alkaline pH.

Verify and adjust the medium

pH to the lower end of the

recommended range (e.g.,

7.2). Consider performing

stability studies of Avibactam

under your specific

experimental conditions.

Unexpected changes in the

activity of the partner β-lactam.

The intrinsic activity of the β-

lactam is pH-dependent.

Consult literature for the

specific pH-activity profile of

the partner β-lactam. Be aware

that adjusting pH to optimize

Avibactam stability might alter

the partner drug's efficacy.

Precipitation observed in the

culture medium upon pH

adjustment.

Changes in the solubility of

medium components.

Make pH adjustments

gradually with dilute solutions.

Ensure thorough mixing after

each addition. If precipitation

persists, a different buffering

system may be required.

Data Presentation
Table 1: Effect of pH on Ceftazidime-Avibactam MICs for Select Organisms
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Organism pH 5.0 pH 6.0
Standard
pH (7.2-7.4)

pH 8.0

Fold
Change at
pH 5.0 vs.
Standard

E. coli ATCC

35218
4 2 0.25 0.25

16-fold

increase

K.

pneumoniae

ATCC

700603

8 4 0.5 0.5
16-fold

increase

P. aeruginosa

ATCC 27853
0.5 1 2 2

4-fold

decrease

Data adapted from a study on the effect of in vitro testing parameters on ceftazidime-avibactam

MICs.[1]

Experimental Protocols
Protocol 1: Preparation and pH Adjustment of Cation-
Adjusted Mueller-Hinton Broth (CAMHB)
Materials:

Dehydrated Mueller-Hinton Broth powder

Distilled or deionized water

Calibrated pH meter with an appropriate electrode

Sterile 0.1 N HCl and 0.1 N NaOH solutions

Sterile magnetic stir bar and stir plate

Autoclave

Sterile flasks and graduated cylinders
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Procedure:

Prepare the Medium: Following the manufacturer's instructions, dissolve the appropriate

amount of Mueller-Hinton Broth powder in the required volume of distilled or deionized water

in a flask.

Initial pH Measurement: After the powder is completely dissolved, place the flask on a

magnetic stir plate with a sterile stir bar and allow the medium to mix. Aseptically introduce

the calibrated pH electrode into the solution and record the initial pH. The pH of unadjusted

CAMHB is typically around 7.3.

pH Adjustment (if necessary):

If the pH is above 7.4, add sterile 0.1 N HCl dropwise while continuously monitoring the

pH. Allow the pH to stabilize after each addition.

If the pH is below 7.2, add sterile 0.1 N NaOH dropwise, again with continuous monitoring.

Final pH Confirmation: Once the desired pH (within the 7.2-7.4 range) is reached and stable,

record the final pH.

Sterilization: Dispense the pH-adjusted medium into appropriate containers and sterilize by

autoclaving according to the manufacturer's instructions.

Post-Sterilization Check: After the medium has cooled to room temperature, aseptically take

a small aliquot to re-check the pH. Autoclaving can sometimes cause a slight shift in pH.

Mandatory Visualizations
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Workflow for pH Adjustment of In Vitro Test Medium
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Caption: Workflow for preparing and adjusting the pH of in vitro test medium.
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Factors Influencing Avibactam In Vitro Activity

pH of Medium

Influenced Factors

Experimental Outcome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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